Trioxidobromine(.)
Description
Bromine trioxide is an inorganic radical and a bromine oxide.
Scientific Research Applications
Selective Estrogen Receptor Modulators : Trioxifene, a selective estrogen receptor modulator, has been studied for its ability to inhibit metastasis and extend survival in a rat model of prostatic carcinoma, suggesting potential applications in cancer treatment (Neubauer et al., 2003).
Neurometabolic Therapy : Research on new treatment technologies for cerebrovascular diseases, involving electrophoresis of medical compounds, highlights the development of innovative approaches in treating brain metabolism-related conditions (Penionzhkevich & Gorbunov, 2009).
Dentistry Applications : Mineral Trioxide Aggregate (MTA) has been studied for its use in pediatric dentistry, specifically its physical, chemical properties, and clinical applications (Srinivasan et al., 2009).
Cancer Treatment : Arsenic trioxide, another trioxide compound, has been explored for its role in cancer treatment, demonstrating the potential of trioxide compounds in medical applications (Zhang Xiao-ru, 2013).
Cytotoxicity and Biocompatibility : Studies on the cytotoxicity of MTA against human cells, and its biocompatibility, provide insights into the safety and application potential of trioxide compounds in medical treatments (Keiser et al., 2000).
Antitumor Activity : The research on Triolimus, a multidrug-loaded micelle containing various drugs, shows the exploration of trioxide compounds in developing novel cancer treatments (Hasenstein et al., 2012).
properties
Product Name |
Trioxidobromine(.) |
|---|---|
Molecular Formula |
BrO3 |
Molecular Weight |
127.9 g/mol |
InChI |
InChI=1S/BrO3/c2-1(3)4 |
InChI Key |
BITCROISCRLZEJ-UHFFFAOYSA-N |
SMILES |
O=Br(=O)[O] |
Canonical SMILES |
O=Br(=O)[O] |
Origin of Product |
United States |
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